Cas no 1807258-07-6 (Methyl 3-chloro-2-cyano-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-chloro-2-cyano-5-(trifluoromethoxy)benzoate
• CAS No: 1807258-07-6
• MF: C₁₀H₅ClF₃NO₃
• MW: 279.599812269211
• CID: 4953923
• Update Time: 2025-07-23

Methyl 3-chloro-2-cyano-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-cyano-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5ClF3NO3/c1-17-9(16)6-2-5(18-10(12,13)14)3-8(11)7(6)4-15/h2-3H,1H3
• InChI Key： QCCZXPYWEDJRBX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C(=O)OC)C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-chloro-2-cyano-5-(trifluoromethoxy)benzoate

Comprehensive Guide to Methyl 3-chloro-2-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1807258-07-6): Properties, Applications, and Industry Insights

Methyl 3-chloro-2-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1807258-07-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This chlorinated, cyano-substituted, and trifluoromethoxy-containing benzoate ester exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

The compound’s trifluoromethoxy group enhances its lipophilicity, a property highly sought after in modern medicinal chemistry to improve cell membrane permeability. Meanwhile, the cyano functionality offers versatile reactivity for further derivatization, aligning with the growing demand for multifunctional building blocks in API synthesis. Recent studies highlight its role in developing crop protection agents, where its structural motifs contribute to pest resistance management—a critical focus area given global agricultural challenges.

From a synthetic perspective, Methyl 3-chloro-2-cyano-5-(trifluoromethoxy)benzoate is typically prepared via esterification of the corresponding carboxylic acid, followed by selective halogenation. Its CAS No. 1807258-07-6 serves as a unique identifier in regulatory documentation and supply chain tracking, ensuring compliance with international chemical databases like REACH and FDA inventories. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity (>98%), meeting stringent industry standards for research-grade materials.

Environmental and safety profiles of this compound are frequently queried in scientific forums. While not classified as hazardous under GHS criteria, proper handling with PPE is recommended due to its powdered form and potential respiratory sensitivity. Storage conditions typically involve ambient temperatures in sealed containers to prevent moisture absorption—a key consideration for maintaining stability during long-term usage in laboratory settings.

Market trends indicate rising interest in fluorinated benzoate derivatives, driven by their applications in electronic materials and liquid crystal formulations. The trifluoromethoxy moiety in particular contributes to dipole moment enhancements, relevant for advanced material science. Patent analyses reveal increasing filings incorporating this scaffold, especially in OLED technology and biodegradable polymer research—areas dominating sustainable chemistry discussions.

For researchers sourcing CAS 1807258-07-6, verification of supplier certifications (ISO 9001, GMP) is crucial to ensure batch-to-batch consistency. Technical inquiries often focus on solubility data (DMSO >50 mg/mL) and compatibility with common coupling reactions—information vital for experimental design. The compound’s molecular weight (279.6 g/mol) and melting point range (92–95°C) are frequently cited parameters in synthetic protocols.

Emerging applications in proteomics research leverage this compound’s ability to modify peptide structures, addressing contemporary needs in biomarker discovery. Its electron-withdrawing groups show promise in photoaffinity labeling techniques—an area gaining traction in drug target identification. These developments position Methyl 3-chloro-2-cyano-5-(trifluoromethoxy)benzoate as a cross-disciplinary tool bridging pharmaceutical and biotechnological innovation.